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Compound of Interest

Compound Name: BMS 310705

Cat. No.: B15567596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-310705, also known as 21-Aminoepothilone B, is a semi-synthetic analog of epothilone B,

a class of microtubule-stabilizing agents.[1][2] Its structural modifications, particularly the

inclusion of an amino group, enhance its chemical stability and water solubility compared to its

parent compounds.[1] Like other epothilones, BMS-310705 exerts its cytotoxic effects by

promoting the polymerization of tubulin and stabilizing microtubules.[3] This interference with

microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase and subsequently

induces apoptosis, primarily through the mitochondrial-mediated pathway.[3][4] These

characteristics make BMS-310705 a compound of interest in cancer research, particularly in

models of tumors resistant to other microtubule-targeting agents like taxanes.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for BMS-310705, essential for

experimental design and execution.
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Parameter Value Source(s)

Molecular Weight 522.70 g/mol [5]

Solubility (in DMSO) ≥ 25 mg/mL Inferred from in vivo protocols

Typical In Vitro Working

Concentration
0.01 - 0.5 µM [1][5]

Concentration for Maximal

Apoptosis
~0.05 µM [5]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-310705 in dimethyl

sulfoxide (DMSO), a common solvent for this compound.

Materials:

BMS-310705 powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass of BMS-310705:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 522.70 g/mol x 1000 mg/g = 5.227 mg

Weighing BMS-310705:

Carefully weigh out approximately 5.23 mg of BMS-310705 powder on a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BMS-310705

powder.

Ensuring Complete Dissolution:

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[5]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Preparation of Working Solutions for In Vitro Assays
This protocol outlines the serial dilution of the 10 mM stock solution to prepare working

solutions for cell-based assays.

Materials:

10 mM BMS-310705 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a 96-well plate for dilutions
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Procedure:

Intermediate Dilution (e.g., to 100 µM):

Thaw a single aliquot of the 10 mM stock solution.

Perform an intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of cell culture

medium. This results in a 100 µM intermediate solution.

Final Working Dilutions:

Prepare the final working concentrations by further diluting the 100 µM intermediate

solution in cell culture medium. For example, to prepare a 0.1 µM (100 nM) working

solution, add 1 µL of the 100 µM intermediate solution to 999 µL of cell culture medium.

Adjust the dilution factors to achieve the desired final concentrations within the

experimental range (e.g., 0.01 µM to 0.5 µM).

Vehicle Control:

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of BMS-310705 used in the experiment to account for any solvent effects.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BMS-310705 and a typical

experimental workflow for its evaluation.
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Caption: BMS-310705 signaling pathway leading to apoptosis.
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Caption: A typical experimental workflow for evaluating BMS-310705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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